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The table below summarizes the key quantitative findings from field studies on Hexythiazox in strawberries.

Parameter

Findings in Strawberry Fruits

Reported Half-lives (t1/2)

Dissipation Kinetics Model

Maximum Residue Limit (MRL)

Residue Status after 3 days

Effect of Household
Processing

3.43 to 3.81 days [1]

First-order kinetics [1]

6 mg/kg (Codex Alimentarius) [1]

Below the Codex MRL [1]

Processing Factor (PF) generally < 1 (indicating residue reduction)

[1]

Detailed Experimental Protocols

This section outlines the core methodologies used in the cited studies to generate the data on Hexythiazox.

Field Trial Desigh and Sampling
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Two independent field trials are recommended to ensure result robustness [1].

e Application: Hexythiazox should be applied during the fruiting stage of strawberries. A commercial
formulation (e.g., 10% WP) should be diluted and sprayed to ensure even coverage [2].
e Sampling: Fruit samples (2-3 kg in triplicate) are collected at predetermined intervals after the final
application. Key time points include:
o 0 day: 2 hours after application (to establish initial deposit)
o 1,3,7,10, and 14 days after application [2]
e Sample Preparation: Samples are transported under cold conditions, cut into small segments, and
stored frozen at —20°C until analysis [2].

Residue Analysis using QUEChERS and HPLC-DAD

The following protocol is adapted from the method used for strawberry analysis [1].

e Extraction:
o Homogenize a 10 g representative sample of strawberry with 20 mL of acetonitrile in a 50 mL
centrifuge tube.
o Add extraction salts, typically 4 g of MgSOa4 and 1 g of NaCl, and shake vigorously for 1 minute.
o Centrifuge the mixture at high speed (e.g., 4000 rpm) for 5 minutes.
e Cleanup:
o Transfer a portion of the upper acetonitrile layer (e.g., 6 mL) into a dispersive-SPE (d-SPE) tube
containing 900 mg of MgSOa4 and 150 mg of Primary Secondary Amine (PSA).
o Shake for 30 seconds and centrifuge to clarify the extract.
e Analysis via HPLC-DAD:
o Instrument: High-Performance Liquid Chromatography with Diode Array Detection (HPLC-
DAD).
o Column: Areverse-phase C18 column is standard.
o Mobile Phase: A gradient of water and acetonitrile or methanol.
o Detection: Hexythiazox is detected and quantified using a DAD, with the wavelength set as
reported in the literature (e.g., 225 nm or 254 nm) [2] [1].
¢ Method Validation:
o The method must be validated for accuracy (recovery %), precision (Relative Standard
Deviation - RSD), linearity, and sensitivity (Limit of Quantification - LOQ) [3] [2].
o Acceptance Criteria: Mean recoveries should range from 85% to 93% with intra- and inter-day
RSDs less than 10% [1]. The LOQ must be significantly lower than the established MRLs [3].

Experimental Workflow and Risk Assessment
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The following diagram illustrates the complete experimental and decision-making workflow for studying

Hexythiazox in strawberries.

Start: Field Trial & Analysis

Field Application Sample Collection Sample Preparation
(Hexythiazox 10% WP) (0,1,3,7, 10, 14 days) (Homogenize & freeze)

Residue Extraction Instrumental Analysis Data Processing
(QUEChERS method) (HPLC-DAD) (Calculate residue levels)

Kinetics & Risk Assessment

[ Fit First-Order Kinetics }»[ Calculate Half-Life (%) }»[ (erfg“’/‘l:‘;;‘;;‘:rgﬁiwy) ]

Click to download full resolution via product page

Application Notes & Safety Evaluation

e High-Efficiency and Low-Risk Enantiomer: Recent enantiomer-level studies show that the
bioactivity of Hexythiazox primarily resides in the (4R,5R)-(+)-enantiomer, which is 708-1720 times
more active against target mites than the (4S,5S)-(-)-enantiomer [4]. Developing this pure, high-
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activity enantiomer could allow for reduced application rates, minimizing environmental load and risks
to non-target organisms [4].

e Consumer Risk Reduction: Household processing and storage of strawberries have been shown to
reduce Hexythiazox residue levels, as indicated by Processing Factors (PFs) less than 1. This is
useful for further reducing dietary exposure [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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